BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Continuous
Ozone Hydrate Formation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ozone hydrate
CAS No.: 84508-01-0
Cat. No.: B14423654
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ozone (0s), a powerful oxidizing agent, has numerous applications in sterilization, water
purification, and chemical synthesis. However, its inherent instability and gaseous nature
present significant challenges for storage and transportation. The formation of clathrate
hydrates offers a promising solution by encapsulating ozone molecules within a crystalline
water lattice, thereby enhancing stability and enabling controlled release. This document
provides detailed protocols and application notes for the experimental setup and continuous
formation of ozone hydrates, based on recent advancements in the field. The continuous
process allows for consistent production and scalability, crucial for industrial and
pharmaceutical applications.

Experimental Principles

Ozone hydrates are crystalline solids formed by trapping ozone gas molecules within a cage-
like structure of water molecules under specific conditions of low temperature and high
pressure. The stability of the hydrate structure is dependent on factors such as temperature,
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pressure, and the presence of co-formers like carbon dioxide (COz2), which can aid in the
formation and stabilization of the hydrate lattice. A continuous-flow reactor system is employed
to constantly introduce reactants (ozone-rich gas and water) and remove the formed hydrate
slurry, enabling uninterrupted production.

Experimental Protocols

Protocol 1: Continuous Formation of Ozone-Oxygen-
Carbon Dioxide (O3+02+CO:2) Hydrates

This protocol is adapted from a system designed for the continuous production of mixed gas
hydrates to enhance ozone concentration and stability.[1]

1. Materials and Equipment:

e High-pressure reactor vessel (stainless steel, capable of withstanding >10 MPa)

¢ Gas supply cylinders (Oz, COz, N2) with pressure regulators

e Ozone generator

e High-pressure liquid pump for water delivery

e Cooling bath/circulator for temperature control of the reactor

¢ Stirring mechanism (e.g., magnetic stirrer or mechanical agitator) within the reactor

o Back-pressure regulator to maintain system pressure

¢ Gas and liquid mass flow controllers

e Sensors: Temperature probes (thermocouples), pressure transducers

¢ Online monitoring: Dissolved ozone sensor, Raman spectrometer (optional, for structural
analysis)[1]

e Hydrate slurry collection vessel

e Deionized water

2. Experimental Setup:

A schematic of the experimental apparatus is depicted below.
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Caption: Experimental workflow for continuous ozone hydrate formation.
3. Procedure:

o System Preparation: Purge the entire system, including the reactor and gas lines, with
nitrogen gas to remove any impurities and residual air.

e Cooling: Cool the reactor to the desired operating temperature (e.g., 274-278 K) using the
cooling circulator.

o Pressurization: Pressurize the reactor with the guest gas mixture (O3/O2/CQOz) to the target
pressure (e.g., 3-5 MPa). The initial volume ratio of CO:z in the feed gas can be raised to
reduce the induction time for hydrate formation.[1]

o Water Injection: Start the high-pressure pump to continuously inject deionized water into the
reactor at a controlled flow rate.

» Agitation: Begin stirring the mixture within the reactor to promote gas-liquid contact and
facilitate hydrate nucleation and growth.

o Continuous Operation:

o Continuously supply the O3/02/CO2 gas mixture and water at their respective set flow rates.
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e Maintain constant temperature and pressure within the reactor using the cooling system and
the back-pressure regulator.
» Monitor the formation of hydrates, which will appear as a solid slurry.

e Product Collection: The formed hydrate slurry is continuously discharged from the reactor
through the back-pressure regulator into a collection vessel maintained at a low temperature
(e.g., 213 K) to prevent dissociation.[2]

e Analysis:

o Periodically sample the hydrate slurry to determine the concentration of encapsulated ozone.
This can be done by carefully dissociating a known mass of hydrate and measuring the
released gas composition.

» Continuously monitor the dissolved ozone concentration in the aqueous phase to assess the
reaction kinetics.[3][4]

4. Safety Precautions:

o Ozone is a toxic and highly reactive gas. The entire experimental setup should be housed in
a well-ventilated fume hood.

e An ambient ozone monitor should be in place to detect any leaks.[3]

o High-pressure systems require appropriate safety measures, including pressure relief valves
and blast shields.

e Avent gas destruct system should be used to safely decompose any unreacted ozone
exiting the system.[3]

Data Presentation

The following table summarizes key quantitative data from studies on continuous ozone
hydrate formation, providing a basis for comparison and optimization.
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Operating
Parameter Value . Reference
Conditions
Ozone Storage After 2 hours of
_ 0.26 wt% ) [1]
Capacity operation
o Low temperature,
Optimized Ozone )
] 0.41 mass% higher Os gas [1]
Storage Capacity )
concentration
) ] Increased initial CO2
Induction Time Reduced by a factor o
] volume ratio in feed [1]
Reduction of 4
gas
Long-term 50% O3 remaining
i Storage at 213 K [2]
Preservation after 6 months

Short-term Stability

No decrease in O3
concentration for 6

hours

Storage at 263 K and

268 K 12

Instrumentation and Monitoring

Continuous monitoring of the process is critical for control and optimization. The following

instrumentation is recommended:

e Ozone Concentration Monitors:

o High Concentration Monitors: To measure the ozone output from the generator and in the

feed gas line.[3]

o Dissolved Ozone Monitors: To measure the concentration of ozone in the aqueous phase

within the reactor. These are often membrane-based sensors that are insensitive to pH

changes.[4][5][6] Measurement can be performed at a wavelength of 254 nm.[7]

o Low Concentration Monitors: For monitoring vent gas and ambient safety.[3]

o Flow Meters: Mass flow controllers for precise control of gas and liquid feed rates are

essential.[3]
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o Temperature and Pressure Sensors: For real-time monitoring and control of the reactor
conditions.

» Oxidation-Reduction Potential (ORP) Monitors: Can be used as an indirect measure of
0zone concentration in the agueous phase.[3]

Logical Relationships and Pathways

The successful continuous formation of ozone hydrates depends on the interplay of several
key factors. The diagram below illustrates the logical relationships governing the process.
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Caption: Factors influencing continuous ozone hydrate formation.

Conclusion

The continuous formation of ozone hydrates presents a viable method for the long-term
storage and application of ozone. By carefully controlling key experimental parameters such as
temperature, pressure, and gas composition, it is possible to optimize the ozone concentration
within the hydrate structure and achieve stable, continuous production. The protocols and data
presented herein provide a comprehensive guide for researchers and professionals seeking to
implement this technology for various applications, from environmental remediation to
advanced drug development processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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